Cas no 1000519-16-3 (2-fluoro-6-(3-hydroxypropyl)phenol)

• Product Name: 2-fluoro-6-(3-hydroxypropyl)phenol
• CAS No: 1000519-16-3
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5910785
• PubChem ID: 55266098
• Update Time: 2025-05-25

2-fluoro-6-(3-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(3-hydroxypropyl)phenol
• 1000519-16-3
• EN300-1827301
• AKOS006310674

• Inchi： 1S/C9H11FO2/c10-8-5-1-3-7(9(8)12)4-2-6-11/h1,3,5,11-12H,2,4,6H2
• InChI Key： HNYSUJJMJFGIOI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CCCO

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-fluoro-6-(3-hydroxypropyl)phenol

2-Fluoro-6-(3-Hydroxypropyl)Phenol: A Comprehensive Overview

2-fluoro-6-(3-hydroxypropyl)phenol, also known by its CAS registry number 1000519-16-3, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of phenol, with a fluorine atom at the 2-position and a hydroxypropyl group at the 6-position of the aromatic ring. Its unique structure endows it with distinctive chemical properties, making it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-fluoro-6-(3-hydroxypropyl)phenol involves a series of well-established organic reactions. Typically, the starting material is phenol, which undergoes fluorination at the 2-position using appropriate fluorinating agents. Subsequently, the introduction of the hydroxypropyl group at the 6-position is achieved through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most promising applications of CAS No. 1000519-16-3 lies in its potential as a precursor for drug development. Researchers have explored its role in designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which are crucial for combating oxidative stress-related conditions.

In the agricultural sector, 2-fluoro-6-(3-hydroxypropyl)phenol has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pests makes it a potential candidate for developing eco-friendly pesticides. Recent research has focused on enhancing its stability and bioavailability to improve its effectiveness in field applications.

The environmental impact of CAS No. 1000519-16-3 is another area of active research. Scientists are evaluating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. Preliminary studies indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting that it may have lower environmental persistence compared to other similar compounds.

In conclusion, 2-fluoro-6-(3-hydroxypropyl)phenol (CAS No. 1000519-16-3) is a multifaceted compound with diverse applications across various industries. Its chemical versatility, coupled with ongoing advancements in synthesis and application techniques, positions it as a key molecule for future innovations in science and technology.